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Compound of Interest

Compound Name:

(2-

Hydroxyethyl)triphenylphosphoniu

m bromide

Cat. No.: B044515 Get Quote

For researchers and scientists in the field of drug development, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling (2-Hydroxyethyl)triphenylphosphonium bromide (CAS No. 7237-

34-5), a crucial reagent in various organic syntheses. Following these protocols will help

minimize risks and ensure proper disposal, fostering a secure and efficient research workflow.

Key Chemical and Physical Properties
A summary of important quantitative data for (2-Hydroxyethyl)triphenylphosphonium
bromide is provided in the table below for easy reference.
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Property Value

CAS Number 7237-34-5

Molecular Formula C₂₀H₂₀BrOP

Molecular Weight 387.26 g/mol

Melting Point 215-222 °C

Purity ≥98%

Appearance White to pale cream crystals or powder

Personal Protective Equipment (PPE) and
Engineering Controls
When handling (2-Hydroxyethyl)triphenylphosphonium bromide, a comprehensive

approach to safety is critical. This includes the use of appropriate personal protective

equipment and engineering controls to minimize exposure.

Engineering Controls:
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid form to avoid dust formation.[1]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[1]

Personal Protective Equipment:
Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin exposure.[1] Gloves should be

inspected prior to use.
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Clothing: Wear appropriate protective clothing to prevent skin exposure.

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator. A dust mask of type N95

(US) is recommended for handling the solid material.[2]

Operational Plan: Step-by-Step Handling and
Storage Procedures
Adherence to proper handling and storage protocols is essential for maintaining the integrity of

the chemical and ensuring the safety of laboratory personnel.

Handling:
Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

Avoid Inhalation: Do not breathe dust, fumes, gas, mist, vapors, or spray.[1]

Prevent Dust Formation: Minimize dust generation and accumulation.[1]

Hygienic Practices: Wash hands and any exposed skin thoroughly after handling.[1] Do not

eat, drink, or smoke in the handling area.

Use in a Controlled Environment: Handle the substance under a chemical fume hood.

Storage:
Container: Keep the container tightly closed.[1]

Temperature: For long-term storage, keep refrigerated at temperatures below 4°C.[1]

Ventilation: Store in a dry, cool, and well-ventilated place.[1]

Incompatible Materials: Store away from strong oxidizing agents.[1]

Hygroscopic Nature: This substance is hygroscopic, meaning it absorbs moisture from the

air.[1] Store in a dry environment.
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Disposal Plan: Managing (2-
Hydroxyethyl)triphenylphosphonium bromide Waste
Proper disposal of (2-Hydroxyethyl)triphenylphosphonium bromide and its containers is a

critical aspect of laboratory safety and environmental responsibility.

Waste Classification: This material should be disposed of as hazardous waste. Chemical

waste generators must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[3]

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[1] Do not empty into drains.[1] Incineration at an approved facility is a recommended

disposal method for organic materials of this nature.

Container Disposal: Empty containers should be handled as hazardous waste. Do not reuse

empty containers. They should be triple-rinsed with an appropriate solvent, and the rinsate

collected as hazardous waste before disposal.

Spill Management: In the event of a spill, sweep up the solid material, avoiding dust

formation, and place it into a suitable, labeled container for disposal.[1] Ensure adequate

ventilation.

Safe Handling Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of (2-
Hydroxyethyl)triphenylphosphonium bromide, from receipt of the chemical to its final

disposal.
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Safe Handling Workflow for (2-Hydroxyethyl)triphenylphosphonium bromide

Preparation
- Wear full PPE

- Ensure fume hood is operational
- Verify emergency equipment access

Receiving and Storage
- Inspect container for damage

- Store in a cool, dry, well-ventilated area
- Keep container tightly closed

Handling and Use
- Work in a fume hood
- Avoid dust generation

- Prevent contact and inhalation

Waste Collection
- Segregate waste

- Use designated, labeled containers
- Keep containers closed

Spill Response
- Evacuate and ventilate
- Wear appropriate PPE

- Contain and clean up with inert material

Decontamination
- Clean work surfaces

- Decontaminate reusable equipment
- Wash hands thoroughly

Disposal
- Arrange for pickup by licensed waste disposal service

- Follow all local, state, and federal regulations

For next use
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Caption: A flowchart outlining the key stages of safely handling (2-
Hydroxyethyl)triphenylphosphonium bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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